Cas no 38772-18-8 (5,7-Dimethyl-2,3-dihydro-1H-1,4diazepine Perchlorate)

• Product Name: 5,7-Dimethyl-2,3-dihydro-1H-1,4diazepine Perchlorate
• CAS No: 38772-18-8
• MF: C₇H₁₁ClN₂O₄
• MW: 222.626240968704
• CID: 825742
• Update Time: 2026-04-29

5,7-Dimethyl-2,3-dihydro-1H-1,4diazepine Perchlorate Chemical and Physical Properties

Names and Identifiers

• 2,7-DIMETHYL-3,6-DIAZACYCLOHEPTA-1,6-DIENE PERCHLORATE
• 5,7-Dimethyl-2,3-dihydro-1H-[1,4]diazepine perchlorate
• 5,7-Dimethyl-2,3-dihydro-1H-1,4diazepine Perchlorate

• Inchi： InChI=1S/C7H12N2.ClHO4/c1-6-5-7(2)9-4-3-8-6;2-1(3,4)5/h5,8H,3-4H2,1-2H3;(H,2,3,4,5)
• InChI Key： LSBOWQYDCRFWCG-UHFFFAOYSA-N
• SMILES： CC1=CC(=NCCN1)C.Cl(=O)(=O)(=O)O

Computed Properties

• Exact Mass: 224.05600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0

Experimental Properties

• PSA: 95.83000
• LogP: 0.87500

5,7-Dimethyl-2,3-dihydro-1H-1,4diazepine Perchlorate Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 5,7-Dimethyl-2,3-dihydro-1H-1,4diazepine Perchlorate

5,7-Dimethyl-2,3-dihydro-1H-1,4-diazepine Perchlorate (CAS No. 38772-18-8): A Comprehensive Overview

5,7-Dimethyl-2,3-dihydro-1H-1,4-diazepine perchlorate (CAS No. 38772-18-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,4-diazepines and is characterized by its unique structural features and potential biological activities. The perchlorate salt form of this compound enhances its solubility and stability, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 5,7-Dimethyl-2,3-dihydro-1H-1,4-diazepine perchlorate consists of a seven-membered diazepine ring with two methyl groups at the 5 and 7 positions. The perchlorate anion (ClO₄^-) is a strong oxidizing agent but is relatively stable in the salt form, contributing to the overall stability of the compound. This structure provides a foundation for exploring its pharmacological properties and potential therapeutic applications.

Recent studies have highlighted the diverse biological activities of 5,7-Dimethyl-2,3-dihydro-1H-1,4-diazepine perchlorate. One notable area of research is its potential as an anxiolytic agent. Preclinical studies have shown that this compound exhibits significant anxiolytic effects in animal models, suggesting its potential use in the treatment of anxiety disorders. The mechanism of action is believed to involve modulation of the GABAergic system, which plays a crucial role in regulating anxiety.

In addition to its anxiolytic properties, 5,7-Dimethyl-2,3-dihydro-1H-1,4-diazepine perchlorate has also been investigated for its anticonvulsant activity. Studies have demonstrated that this compound can effectively reduce seizure activity in various animal models of epilepsy. The anticonvulsant effects are thought to be mediated through interactions with GABA receptors and other neurotransmitter systems involved in seizure control.

The pharmacokinetic profile of 5,7-Dimethyl-2,3-dihydro-1H-1,4-diazepine perchlorate has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Research has shown that this compound has good oral bioavailability and a favorable half-life, making it suitable for chronic administration. These characteristics are essential for developing effective therapeutic formulations.

Clinical trials are currently underway to evaluate the safety and efficacy of 5,7-Dimethyl-2,3-dihydro-1H-1,4diazepine perchlorate in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated with minimal side effects. These findings are promising and support further investigation into its therapeutic potential.

Beyond its direct therapeutic applications, 5,7-Dimethyl-2,3-dihydro-1H-1,4-diazepine perchlorate has also been used as a tool compound in basic research to study the mechanisms underlying anxiety and seizure disorders. Its ability to modulate specific neurotransmitter systems makes it a valuable probe for elucidating the complex pathways involved in these conditions.

In conclusion, 5,7-Dimethyl-2,3-dihydro-1H-1,4-diazepine perchlorate (CAS No. 38772-18-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent for anxiety disorders and epilepsy. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility.